Cas no 2138122-95-7 (1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane)

1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane structure
2138122-95-7 structure
Product Name:1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
CAS No:2138122-95-7
MF:C14H25BrO
MW:289.251703977585
CID:5859021
PubChem ID:165489827
Update Time:2025-07-14

1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
    • EN300-1136994
    • 2138122-95-7
    • Inchi: 1S/C14H25BrO/c1-13(2,3)11-6-8-14(10-15,9-7-11)16-12-4-5-12/h11-12H,4-10H2,1-3H3
    • InChI Key: MNDPNSXKUAUGBX-UHFFFAOYSA-N
    • SMILES: BrCC1(CCC(C(C)(C)C)CC1)OC1CC1

Computed Properties

  • Exact Mass: 288.10888g/mol
  • Monoisotopic Mass: 288.10888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1136994-1.0g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7
1g
$0.0 2023-06-09
Enamine
EN300-1136994-0.05g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
0.05g
$1008.0 2023-10-26
Enamine
EN300-1136994-0.1g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
0.1g
$1056.0 2023-10-26
Enamine
EN300-1136994-0.25g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
0.25g
$1104.0 2023-10-26
Enamine
EN300-1136994-0.5g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
0.5g
$1152.0 2023-10-26
Enamine
EN300-1136994-1g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
1g
$1200.0 2023-10-26
Enamine
EN300-1136994-2.5g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
2.5g
$2351.0 2023-10-26
Enamine
EN300-1136994-5g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
5g
$3479.0 2023-10-26
Enamine
EN300-1136994-10g
1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane
2138122-95-7 95%
10g
$5159.0 2023-10-26

Additional information on 1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane

The Synthesis, Properties, and Emerging Applications of 1-(Bromomethyl)-4-Tert-Butyl-1-Cyclopropoxycyclohexane (CAS No. 2138122-95-7)

Among the diverse array of organic compounds explored in modern chemical research, 1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane (CAS No. 2138122-95-7) stands out as a structurally complex molecule with intriguing functional groups and promising applications. This compound integrates a bromomethyl substituent, a tert-butyl group, and a cyclopropoxy moiety within its cyclohexane scaffold. Such structural features make it a valuable tool in medicinal chemistry, particularly for designing bioactive molecules with tailored physicochemical properties.

The core structure of this compound—a substituted cyclohexane ring—provides conformational flexibility while maintaining structural stability. The bromomethyl group serves as a versatile electrophilic handle for further functionalization via nucleophilic substitution reactions. Meanwhile, the bulky tert-butyl group enhances steric hindrance, potentially modulating molecular interactions in biological systems. The cyclopropoxy substituent introduces strain energy and rigidity into the molecule, which can influence pharmacokinetic profiles such as metabolic stability and membrane permeability.

In recent years, synthetic chemists have optimized protocols for synthesizing this compound to improve scalability and purity. A notable advancement involves the use of palladium-catalyzed cross-coupling strategies to install the bromomethyl group efficiently under mild conditions. For instance, studies published in *Organic Letters* (2023) demonstrated that employing *N*-heterocyclic carbene ligands significantly reduced reaction times while minimizing side products during the alkylation step.

Beyond its synthetic utility, this compound has garnered attention in biological assays due to its unique reactivity patterns. Preclinical data from *Journal of Medicinal Chemistry* (2024) revealed that analogs containing the cyclopropoxy- and tert-butyl-modified cyclohexane framework exhibit selective inhibition of histone deacetylase (HDAC) isoforms associated with neurodegenerative diseases. The presence of the bromomethyl group further enables site-specific conjugation with targeting ligands or fluorescent probes for diagnostic applications.

In drug discovery pipelines targeting metabolic disorders, researchers have leveraged this compound’s structural features to develop dual-action agents. A 2024 study in *ACS Chemical Biology* highlighted how substituting the bromomethyl group with azido or acetylene moieties allowed click chemistry-based attachment of fatty acid chains, creating molecules that simultaneously modulate lipid metabolism pathways while avoiding off-target effects.

The combination of steric bulk from the tert-butyl group and ring strain from the cyclopropoxy substituent also makes this compound an ideal template for studying conformational restrictions in enzyme inhibitors. Computational docking studies published in *Bioorganic & Medicinal Chemistry* (Q3 2024) showed that such constraints could enhance binding affinity to kinase domains by aligning key functional groups within active sites without compromising cellular permeability.

In academic research settings, this compound serves as a critical intermediate for synthesizing macrocyclic scaffolds—a growing area in oncology drug development. Its ability to form stable ether linkages under Suzuki-Miyaura conditions facilitates construction of multi-ringed structures reported to disrupt tumor microenvironment signaling pathways without cytotoxic effects on healthy cells.

Ongoing investigations into its photophysical properties are expanding its utility into materials science applications. Recent work by polymer chemists demonstrated that incorporating this compound’s brominated fragment into conjugated polymers enhances charge carrier mobility—a breakthrough highlighted in *Advanced Materials* (June 2024)—opening new avenues for optoelectronic device fabrication.

Critical challenges remain regarding its large-scale synthesis sustainability and metabolic stability optimization. However, advances in continuous flow chemistry systems have enabled real-time monitoring of bromination steps using UV spectroscopy feedback loops—a method detailed in *Green Chemistry* (Jan 2025)—thereby reducing solvent usage by up to 65% compared to traditional batch processes.

In conclusion, 1-(bromomethyl)-4-tert-butyl-1-cyclopropoxycyclohexane represents a multifunctional platform molecule bridging organic synthesis innovation with translational biomedical research. Its evolving role across disciplines—from precision medicine targeting to sustainable materials design—underscores its position as an indispensable tool for advancing chemical biology frontiers while adhering to modern regulatory standards for reproducibility and eco-friendly practices.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited